3-methyl-6-(4-(3-(3-methylthiophen-2-yl)propanoyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-methyl-6-[4-[3-(3-methylthiophen-2-yl)propanoyl]piperazin-1-yl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C17H22N4O3S/c1-12-5-10-25-13(12)3-4-15(22)21-8-6-20(7-9-21)14-11-16(23)19(2)17(24)18-14/h5,10-11H,3-4,6-9H2,1-2H3,(H,18,24)
• InChI Key: CLXWRJFMDFKVFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCC(=O)N2CCN(CC2)C3=CC(=O)N(C(=O)N3)C
• Molecular Formula: C17H22N4O3S
• Molecular Weight: 362.4 g/mol

Description

3-methyl-6-(4-(3-(3-methylthiophen-2-yl)propanoyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C17H22N4O3S and its molecular weight is 362.45. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activities

• Research into the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone has shown potential in creating anti-inflammatory and analgesic agents. These compounds exhibit significant COX-2 inhibition and analgesic activities, highlighting the therapeutic potential of structurally complex heterocycles (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Antimicrobial Applications

• The development of pyrimidine and triazine derivatives has been explored for their antimicrobial properties. Such research underlines the versatility of pyrimidine-based compounds in addressing resistance and offering new therapeutic options (A. El-Agrody, M. El-Latif, Nagwa A. El‐Hady, A. H. Fakery, A. H. Bedair, 2001).

Luminescent Materials

• Piperazine substituted naphthalimide compounds have been synthesized and studied for their luminescent properties and potential applications in photo-induced electron transfer processes. Such research points to the utility of piperazine and pyrimidine moieties in developing new materials for optical and electronic applications (Jiaan Gan, Kongchang Chen, Chen-Pin Chang, H. Tian, 2003).

Anticonvulsant Properties

• New series of pyrrolidine-2,5-dione derivatives, including those with piperazine substituents, have been explored for their potential anticonvulsant activities. These studies contribute to the ongoing search for more effective and safer treatments for epilepsy and related disorders (Sabina Rybka, J. Obniska, P. Żmudzki, Paulina Koczurkiewicz, K. Wójcik-Pszczoła, E. Pękala, Adrian Bryła, A. Rapacz, 2017).

Chemical Synthesis and Functionalization

• Research into the synthesis and functionalization of heterocycles utilizing benzoyl- and phenylamino-diones illustrates the broad interest in creating diverse chemical libraries for various applications, ranging from drug development to materials science (H. Kabirifard, Samira Ghahremani, Anita Afsharpoor, 2015).